Cas no 634192-42-0 ([1,1'-Biphenyl]-4-ol, 4'-chloro-3'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-4-ol, 4'-chloro-3'-(trifluoromethyl)-
• CAS No: 634192-42-0
• MF: C₁₃H₈ClF₃O
• MW: 272.650233268738
• CID: 4085996
• PubChem ID: 23005088
• Update Time: 2025-04-22

[1,1'-Biphenyl]-4-ol, 4'-chloro-3'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 4'-chloro-3'-(trifluoromethyl)-
• 4'-Chloro-3'-(trifluoromethyl)biphenyl-4-ol
• SCHEMBL322688
• DTXSID901229763
• AKOS004117136
• 634192-42-0
• 4a(2)-Chloro-3a(2)-(trifluoromethyl)[1,1a(2)-biphenyl]-4-ol

• Inchi： 1S/C13H8ClF3O/c14-12-6-3-9(7-11(12)13(15,16)17)8-1-4-10(18)5-2-8/h1-7,18H
• InChI Key： AQFGBXFMBODVTN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 272.0215771Da
• Monoisotopic Mass: 272.0215771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų